2,2/'-(azodi-p-phenylene)bis(6-methylbenzothiazole)
2,2/'-(azodi-p-phenylene)bis(6-methylbenzothiazole)
Brand Name:
Vulcanchem
CAS No.:
17205-68-4
VCID:
VC0098864
InChI:
InChI=1S/C28H20N4S2/c1-17-3-13-23-25(15-17)33-27(29-23)19-5-9-21(10-6-19)31-32-22-11-7-20(8-12-22)28-30-24-14-4-18(2)16-26(24)34-28/h3-16H,1-2H3
SMILES:
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=NC4=CC=C(C=C4)C5=NC6=C(S5)C=C(C=C6)C
Molecular Formula:
C28H20N4S2
Molecular Weight:
476.6 g/mol
2,2/'-(azodi-p-phenylene)bis(6-methylbenzothiazole)
CAS No.: 17205-68-4
Main Products
VCID: VC0098864
Molecular Formula: C28H20N4S2
Molecular Weight: 476.6 g/mol
| CAS No. | 17205-68-4 |
|---|---|
| Product Name | 2,2/'-(azodi-p-phenylene)bis(6-methylbenzothiazole) |
| Molecular Formula | C28H20N4S2 |
| Molecular Weight | 476.6 g/mol |
| IUPAC Name | bis[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]diazene |
| Standard InChI | InChI=1S/C28H20N4S2/c1-17-3-13-23-25(15-17)33-27(29-23)19-5-9-21(10-6-19)31-32-22-11-7-20(8-12-22)28-30-24-14-4-18(2)16-26(24)34-28/h3-16H,1-2H3 |
| Standard InChIKey | OIWUWXCWLGMXKH-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=NC4=CC=C(C=C4)C5=NC6=C(S5)C=C(C=C6)C |
| Canonical SMILES | CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=NC4=CC=C(C=C4)C5=NC6=C(S5)C=C(C=C6)C |
| PubChem Compound | 87000 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume